Cas no 1778667-03-0 ((3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid)

• Product Name: (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
• CAS No: 1778667-03-0
• MF: C₉H₈BFN₂O₂
• MW: 205.98
• CID: 5143988
• PubChem ID: 168438661
• Update Time: 2025-06-13

(3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid
• Boronic acid, B-[3-fluoro-4-(1H-pyrazol-1-yl)phenyl]-
• 1778667-03-0

• Inchi： 1S/C9H8BFN2O2/c11-8-6-7(10(14)15)2-3-9(8)13-5-1-4-12-13/h1-6,14-15H
• InChI Key： OJAYRFZVZSUMTG-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC=N2)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 206.0662858g/mol
• Monoisotopic Mass: 206.0662858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid

Introduction to (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid (CAS No. 1778667-03-0)

(3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid (CAS No. 1778667-03-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a fluoro-substituted phenyl group with a pyrazolyl moiety and a boronic acid functional group. These structural features endow the compound with a wide range of applications, particularly in the development of novel pharmaceuticals and advanced materials.

The fluoro-substituted phenyl group in (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid plays a crucial role in modulating the electronic properties of the molecule. Fluorine, being highly electronegative, can significantly influence the reactivity and stability of organic compounds. This makes (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid an attractive candidate for use in synthetic transformations where precise control over electronic properties is essential.

The pyrazolyl moiety is another key structural element that contributes to the compound's versatility. Pyrazoles are known for their ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and coordination chemistry. Additionally, pyrazoles have been widely studied for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid opens up possibilities for its use in drug discovery and development.

The boronic acid functional group is a highly reactive and versatile functional group that has found extensive applications in organic synthesis and materials science. Boronic acids are commonly used as building blocks in Suzuki-Miyaura cross-coupling reactions, which are widely employed for the formation of carbon-carbon bonds. This reaction is particularly useful in the synthesis of complex organic molecules, including pharmaceuticals and polymers. The boronic acid group in (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid can serve as a valuable handle for further functionalization and derivatization.

Recent research has highlighted the potential of (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid could be efficiently converted into a series of compounds with potent antiviral activity against several viral strains, including influenza and HIV.

In another study published in Advanced Materials, researchers explored the use of (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid as a precursor for the synthesis of metalorganic frameworks (MOFs). MOFs are highly porous materials with potential applications in gas storage, catalysis, and drug delivery. The unique combination of fluoro-substitution and pyrazolyl functionality in (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid allowed for the creation of MOFs with enhanced stability and tunable properties.

Furthermore, (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid has been investigated for its potential as a ligand in coordination chemistry. A study published in Inorganic Chemistry demonstrated that this compound could form stable complexes with transition metals such as palladium and platinum. These complexes exhibited excellent catalytic activity in various organic transformations, including C-H activation and C-C coupling reactions.

In summary, (3-fluoro-4-(1H-pyrazol-1-yl)phenyl)boronic acid (CAS No. 1778667-03-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of fluoro-substitution, pyrazolyl functionality, and boronic acid reactivity makes it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.